Cas no 946346-14-1 (2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-propan-2-ylphenyl)acetamide)

• Product Name: 2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-propan-2-ylphenyl)acetamide
• CAS No: 946346-14-1
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6418847
• PubChem ID: 44044815
• Update Time: 2025-08-03

2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-propan-2-ylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-isopropylphenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• AKOS024652626
• 2-{7-methyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[4-(propan-2-yl)phenyl]acetamide
• 946346-14-1
• F2495-0283
• 2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-propan-2-ylphenyl)acetamide

• Inchi： 1S/C18H21N3O2S/c1-11(2)13-4-6-14(7-5-13)20-16(22)9-15-10-24-18-19-12(3)8-17(23)21(15)18/h4-8,11,15H,9-10H2,1-3H3,(H,20,22)
• InChI Key： XQLDPIODZYOYKL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CC1N2C(SC1)=NC(C)=CC2=O

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-propan-2-ylphenyl)acetamide

Compound CAS No. 946346-14-1: 2-(7-Methyl-5-Oxo-2,3-Dihydro-[1,3]Thiazolo[3,2-a]Pyrimidin-3-Yl)-N-(4-Propan-2-Ylphenyl)Acetamide

The compound CAS No. 946346-14-1, known as 2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-propan-2-ylphenyl)acetamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of thiazolopyrimidine derivatives, which have gained significant attention in recent years due to their unique chemical properties and biological activities. The molecule's structure is characterized by a thiazolo[3,2-a]pyrimidine ring system fused with a dihydro ring and substituted with a methyl group at position 7 and an acetamide group at position 3. Additionally, the acetamide moiety is further substituted with a 4-propan-2-ylphenyl group, which introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the potential of thiazolopyrimidine derivatives in various fields, including drug discovery and materials science. For instance, research has shown that these compounds exhibit promising antimicrobial activity, making them candidates for the development of new antibiotics. Furthermore, their ability to act as kinase inhibitors has opened avenues for their use in cancer therapy. The specific substitution pattern of CAS No. 946346-14-1 enhances its bioavailability and stability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thiazolo[3,2-a]pyrimidine core through cyclization reactions and subsequent functionalization to introduce the acetamide and propanol groups. The optimization of reaction conditions has been a focus of recent research to improve yield and purity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

In terms of applications, CAS No. 946346-14-1 has shown potential in biomedical research, particularly in targeting specific cellular pathways associated with diseases such as cancer and neurodegenerative disorders. Its ability to modulate enzyme activity makes it a valuable tool for studying disease mechanisms at the molecular level. Additionally, its photostability properties suggest its utility in photovoltaic materials or light-sensitive devices.

From an environmental perspective, the compound's degradation pathways have been studied to assess its impact on ecosystems. Research indicates that under certain conditions, CAS No. 946346-14-1 undergoes rapid hydrolysis, reducing its persistence in the environment. This is particularly important for applications where environmental safety is a concern.

Looking ahead, ongoing research is focused on further optimizing the synthesis of CAS No. 946346-14-1 and exploring its potential in emerging fields such as nanotechnology and green chemistry. The integration of this compound into nanomaterials could lead to innovative solutions in drug delivery systems and sensing technologies.

In conclusion, CAS No. 946346-14-, or 2-(7-methyl...